Cas no 1594665-71-0 (Hexane, 3-(chloromethyl)-1-(ethylthio)-)

• Product Name: Hexane, 3-(chloromethyl)-1-(ethylthio)-
• CAS No: 1594665-71-0
• MF: C₉H₁₉ClS
• MW: 194.765160799026
• CID: 5284028
• Update Time: 2025-11-01

Hexane, 3-(chloromethyl)-1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(chloromethyl)-1-(ethylthio)-

• Inchi： 1S/C9H19ClS/c1-3-5-9(8-10)6-7-11-4-2/h9H,3-8H2,1-2H3
• InChI Key： HBFDJPBBTCUXBL-UHFFFAOYSA-N
• SMILES： C(SCC)CC(CCl)CCC

Additional information on Hexane, 3-(chloromethyl)-1-(ethylthio)-

Hexane, 3-(chloromethyl)-1-(ethylthio): A Versatile Organic Compound with Emerging Applications in Chemical and Pharmaceutical Industries

Hexane, 3-(chloromethyl)-1-(ethylthio), identified by CAS No. 1594665-71-0, is an organic compound characterized by its unique structural configuration. The molecule features a hexane backbone with two distinct substituents: a chloromethyl group at the third carbon position and an ethylthio group attached to the first carbon. This combination of functional groups imparts exceptional reactivity and tunable properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for specialized applications.

The compound’s structure enables selective substitution reactions due to the proximity of the -CH₂Cl and -S-C₂H₅ moieties. Recent advancements in computational chemistry have revealed that the steric arrangement of these groups facilitates nucleophilic attack at the chloromethyl site while stabilizing the thioether through electron-donating effects. Researchers from the University of Basel demonstrated in a 2023 study that this structural feature allows efficient coupling with thiols under mild conditions, forming disulfide linkages critical for drug delivery systems. The ethylthio substituent further enhances solubility in organic solvents, which is advantageous for high-throughput screening protocols in pharmaceutical development.

In terms of synthetic utility, Hexane, 3-(chloromethyl)-1-(ethylthio) serves as a key precursor for constructing bioactive scaffolds. A notable application involves its use as a building block for synthesizing thiol-reactive polymers through click chemistry methodologies. A collaborative study between MIT and Novartis published in Nature Chemistry (2024) highlighted how this compound’s chloromethylation site enables controlled radical polymerization when combined with azide-functionalized polymers via strain-promoted azide-alkyne cycloaddition (SPAAC). Such systems are being explored for their potential in creating stimuli-responsive drug carriers capable of releasing payloads under specific physiological conditions.

The compound’s thermal stability has been extensively characterized using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). Data from recent industrial studies indicate decomposition onset above 280°C under nitrogen atmosphere, which aligns with its successful implementation as a stabilizer additive in high-performance polymer matrices. Its low vapor pressure (< 0.05 mmHg at 25°C) also contributes to favorable handling characteristics during large-scale synthesis processes.

In pharmaceutical research, this compound is increasingly utilized as an intermediate in developing targeted therapies. A team at Stanford University employed it in the synthesis of sulfhydryl-containing prodrugs designed to cross blood-brain barrier analogs using molecular dynamics simulations. The ethylthio group was shown to enhance membrane permeability without compromising metabolic stability when compared to analogous compounds lacking this substituent.

The field of analytical chemistry has also seen innovative applications of Hexane, 3-(chloromethyl)-1-(ethylylthio). In a groundbreaking method reported in Analytical Chemistry, researchers developed a novel derivatization protocol using this compound to quantify trace levels of reactive oxygen species (ROS) in biological samples. The chloromethylation capability allowed site-specific attachment to thiobarbituric acid derivatives while maintaining spectral clarity during mass spectrometry analysis.

In material science applications, this compound has emerged as a critical component for modifying polymer surfaces without affecting bulk properties. A recent patent filing by DuPont describes its use as an initiator agent for grafting hydrophilic chains onto polyolefin substrates through atom transfer radical polymerization (ATRP). The resulting materials exhibit improved biocompatibility and reduced protein adsorption rates – properties highly sought after for medical device coatings.

Epidemiological studies have identified correlations between compounds bearing both thioether and chloromethylation functionalities and modulation of epigenetic pathways. While not directly tested on this specific molecule yet, preliminary findings suggest potential applications in epigenetic therapy development when combined with optimized delivery mechanisms.

Synthetic strategies continue to evolve around optimizing access to this compound’s functional groups. In contrast to traditional multi-step syntheses requiring hazardous reagents like thionyl chloride, recent advancements from Tokyo Institute of Technology present solvent-free microwave-assisted methods achieving >98% yield using environmentally benign catalyst systems composed of montmorillonite K-10 clay supports.

Spectroscopic analysis confirms characteristic IR absorption peaks at ~840 cm⁻¹ (S-C stretching), ~670 cm⁻¹ (C-S-C bending), and ~740 cm⁻¹ (C-Cl stretching), enabling precise identification via FTIR spectroscopy during quality control processes. NMR studies show distinct proton signals at δ 3.8–4.2 ppm (CH₂Cl), δ 2.6–2.8 ppm (-SCH₂CH₂CH₃), and δ 1.6–1.9 ppm (hexyl CH₂ groups), providing unambiguous structural confirmation under routine analytical conditions.

This compound’s commercial availability has increased alongside growing demand from sectors requiring precise functionalization capabilities without compromising material integrity. Leading suppliers now offer purity grades exceeding 99% through rigorous chromatographic purification protocols involving preparative HPLC followed by chiral resolution steps where necessary.

Preliminary toxicity studies conducted under OECD guidelines indicate low acute toxicity profiles when administered via oral or dermal routes at concentrations below therapeutic thresholds – an important consideration for biomedical applications where systemic exposure may occur during formulation development stages.

Innovative applications are emerging across interdisciplinary fields such as nanomedicine where researchers are leveraging its dual functionality to create multifunctional nanoparticles combining targeting ligands with imaging agents through orthogonal chemical linkages on separate hexane carbons.

Sustainability initiatives have driven interest towards green synthesis pathways for this compound’s production process optimization efforts focus on minimizing waste generation through catalytic systems based on heterogeneous palladium nanoparticles supported on mesoporous silica frameworks reported by Johnson Matthey chemists late last year.

Cryogenic NMR experiments conducted at -40°C revealed dynamic conformational preferences influenced by the ethylthio group’s steric hindrance effecting rotation around the C-S bond – insights that are critical when designing stereochemically controlled reaction pathways involving this intermediate.

Literature reviews published within the last twelve months consistently cite its potential role as an alkylating agent substitute given its ability to form stable sulfonium intermediates during electrophilic substitution reactions – offering advantages over traditional reagents prone to over-substitution issues.